Cas no 1448314-31-5 (Neutrophil Elastase Inhibitor)

• Product Name: Neutrophil Elastase Inhibitor
• CAS No: 1448314-31-5
• MF: C₁₆H₁₁N₃O
• MW: 261.278043031693
• CID: 4600453
• PubChem ID: 71818549
• Update Time: 2024-11-02

Neutrophil Elastase Inhibitor Chemical and Physical Properties

Names and Identifiers

• Neutrophil Elastase Inhibitor
• Neutrophil Elastase Inhibitor Exclusive
• 1-(3-methylbenzoyl)indazole-3-carbonitrile
• 1H-Indazole-3-carbonitrile, 1-(3-methylbenzoyl)-
• 1448314-31-5
• SCHEMBL19584862
• F87839
• BDBM50437991
• CHEMBL2409450
• 1-(3-Methylbenzoyl)-1H-indazole-3-carbonitrile

• Inchi： 1S/C16H11N3O/c1-11-5-4-6-12(9-11)16(20)19-15-8-3-2-7-13(15)14(10-17)18-19/h2-9H,1H3
• InChI Key： KRFSMLDUZFVINX-UHFFFAOYSA-N
• SMILES： N1(C(=O)C2=CC=CC(C)=C2)C2=C(C=CC=C2)C(C#N)=N1

Computed Properties

• Exact Mass: 261.090211983g/mol
• Monoisotopic Mass: 261.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.7Ų